Cas no 62484-40-6 (4(1H)-Quinazolinone, 2-chloro-8-methyl-)

• Product Name: 4(1H)-Quinazolinone, 2-chloro-8-methyl-
• CAS No: 62484-40-6
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 443232
• PubChem ID: 135742238
• Update Time: 2025-11-01

4(1H)-Quinazolinone, 2-chloro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-chloro-8-methyl-
• 2-chloro-8-methyl-1H-quinazolin-4-one
• 2-CHLORO-8-METHYL-3H-QUINAZOLIN-4-ONE
• 2-Chloro-8-methyl-4(3H)-quinazolinone
• EN300-645265
• 2-chloro-8-methyl-3,4-dihydroquinazolin-4-one
• F16100
• 2-Chloro-8-methylquinazolin-4(3H)-one
• 62484-40-6
• CS-0254882
• 2-Chloro-8-methylquinazolin-4-ol
• 2-Chloro-8-methylquinazolin-4(1H)-one
• SCHEMBL17829612
• DTXSID00653131

• Inchi： 1S/C9H7ClN2O/c1-5-3-2-4-6-7(5)11-9(10)12-8(6)13/h2-4H,1H3,(H,11,12,13)
• InChI Key： DMUXHJYSOSKRJT-UHFFFAOYSA-N
• SMILES： ClC1NC(C2C=CC=C(C)C=2N=1)=O

Computed Properties

• Exact Mass: 194.02481
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 329 ºC
• Flash Point: 153 ºC
• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4(1H)-Quinazolinone, 2-chloro-8-methyl-

Comprehensive Overview of 4(1H)-Quinazolinone, 2-chloro-8-methyl- (CAS No. 62484-40-6)

4(1H)-Quinazolinone, 2-chloro-8-methyl- (CAS No. 62484-40-6) is a heterocyclic organic compound belonging to the quinazolinone family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. The presence of a chloro substituent at the 2-position and a methyl group at the 8-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industries are increasingly exploring 2-chloro-8-methylquinazolin-4(1H)-one for its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. With the rise of antibiotic resistance, compounds like 4(1H)-Quinazolinone derivatives are being investigated for their efficacy against multidrug-resistant pathogens. This aligns with the growing demand for novel therapeutic agents in the post-antibiotic era.

The synthesis of CAS No. 62484-40-6 typically involves cyclization reactions of anthranilic acid derivatives or condensation of amidines with carbonyl compounds. Its chloro and methyl functional groups allow for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This adaptability makes it a cornerstone in medicinal chemistry, especially in the design of small-molecule drugs targeting cancer and infectious diseases.

In addition to pharmaceutical applications, 2-chloro-8-methyl-4(1H)-quinazolinone is also studied in material science. Its aromatic structure and electron-rich properties make it a candidate for organic semiconductors and fluorescent probes. As the demand for sustainable and efficient materials grows, this compound’s role in optoelectronic devices is being reevaluated, particularly in organic light-emitting diodes (OLEDs) and sensors.

From an environmental perspective, the biodegradability and toxicity profile of 62484-40-6 are critical considerations. Recent studies focus on green chemistry approaches to synthesize this compound, minimizing hazardous byproducts. This resonates with the global push toward environmentally friendly industrial processes, a topic frequently searched by stakeholders in chemical manufacturing.

For researchers sourcing 4(1H)-Quinazolinone, 2-chloro-8-methyl-, quality and purity are paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Suppliers often highlight these specifications to meet the stringent requirements of academic and industrial laboratories, addressing a common query among buyers.

In summary, CAS No. 62484-40-6 represents a multifaceted compound with broad utility in life sciences and materials engineering. Its structural features, combined with evolving applications, ensure its relevance in cutting-edge research. As scientific inquiries into quinazolinone derivatives expand, this compound will likely remain a focal point for innovation.